Cas no 29606-02-8 (Guanidine, N'-methyl-N-nitro-N-nitroso-)
29606-02-8 structure
Product Name:Guanidine, N'-methyl-N-nitro-N-nitroso-
CAS No:29606-02-8
MF:C2H5N5O3
MW:147.092798948288
CID:238062
PubChem ID:11629628
Update Time:2025-04-19
Guanidine, N'-methyl-N-nitro-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, N'-methyl-N-nitro-N-nitroso-
- 2-methyl-1-nitro-1-nitrosoguanidine
- n-methyl-n'-nitro-n'-nitrosoguanidine
- DTXSID00469678
- AKOS006359664
- 29606-02-8
- SCHEMBL49441
-
- Inchi: 1S/C2H5N5O3/c1-4-2(3)6(5-8)7(9)10/h1H3,(H2,3,4)
- InChI Key: ZVGCIMVMXFUSDB-UHFFFAOYSA-N
- SMILES: [O-][N+](N(/C(/N)=N/C)N=O)=O
Computed Properties
- Exact Mass: 147.03935
- Monoisotopic Mass: 147.03923904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 111.69
Guanidine, N'-methyl-N-nitro-N-nitroso- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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